Cas no 1032582-80-1 (2,6-Dibromo-3-iodopyridine)

• Product Name: 2,6-Dibromo-3-iodopyridine
• CAS No: 1032582-80-1
• MF: C₅H₂Br₂IN
• MW: 362.788551807404
• CID: 1027213
• PubChem ID: 51039299
• Update Time: 2025-06-22

2,6-Dibromo-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromo-3-iodopyridine
• AG-L-57301
• AK-67012
• ANW-55416
• C-6174
• CTK5I6942
• KB-226034
• DTXSID10679600
• E90847
• 1032582-80-1
• AM86231
• CS-0191277
• AKOS015835828
• MFCD13185520

• MDL： MFCD13185520
• Inchi： 1S/C5H2Br2IN/c6-4-2-1-3(8)5(7)9-4/h1-2H
• InChI Key： KULZLYLYQOLOJW-UHFFFAOYSA-N
• SMILES： IC1C(=NC(=CC=1)Br)Br

Computed Properties

• Exact Mass: 362.75782g/mol
• Monoisotopic Mass: 360.75987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

2,6-Dibromo-3-iodopyridine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,6-Dibromo-3-iodopyridine

Recent Advances in the Application of 2,6-Dibromo-3-iodopyridine (CAS: 1032582-80-1) in Chemical Biology and Pharmaceutical Research

2,6-Dibromo-3-iodopyridine (CAS: 1032582-80-1) is a halogenated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antiviral agents, and radiopharmaceuticals. Its unique reactivity profile, stemming from the presence of multiple halogen substituents, makes it an attractive building block for constructing complex molecular architectures.

Recent studies have highlighted the utility of 2,6-Dibromo-3-iodopyridine in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in medicinal chemistry for the rapid assembly of drug-like scaffolds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its effectiveness in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, showcasing its potential in targeted cancer therapies. The compound's ability to undergo sequential functionalization allows for the introduction of diverse pharmacophores, enabling structure-activity relationship (SAR) studies.

In the realm of radiopharmaceuticals, 2,6-Dibromo-3-iodopyridine has emerged as a valuable precursor for the development of positron emission tomography (PET) tracers. Researchers at Massachusetts General Hospital recently reported its use in the synthesis of [18F]-labeled pyridine derivatives for imaging neuroinflammation. The iodine atom at the 3-position can be selectively replaced with fluorine-18 via nucleophilic aromatic substitution, providing access to high-specific-activity radiotracers.

The compound's role in antiviral drug discovery has also been explored. A 2024 study published in Antiviral Research detailed its incorporation into novel non-nucleoside reverse transcriptase inhibitors (NNRTIs) with potent activity against HIV-1 resistant strains. The electron-withdrawing nature of the halogen substituents was found to enhance the binding affinity to the target enzyme while improving metabolic stability.

From a synthetic chemistry perspective, recent advances have focused on developing more sustainable protocols for handling 2,6-Dibromo-3-iodopyridine. A green chemistry approach utilizing continuous flow technology has been reported to improve the safety profile of reactions involving this intermediate, addressing concerns about the potential generation of hazardous byproducts during large-scale processing.

Ongoing research continues to uncover new applications for this versatile building block. Current investigations include its use in the development of covalent inhibitors targeting SARS-CoV-2 main protease and as a key component in the synthesis of photoswitchable pharmacophores for optopharmacology applications. The compound's unique combination of reactivity and stability positions it as a valuable tool for addressing current challenges in drug discovery and chemical biology.